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Compound of Interest

Compound Name: (2E)-butenoyl-CoA

Cat. No.: B15548116 Get Quote

In-Depth Technical Guide: (2E)-Butenoyl-CoA
Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of (2E)-butenoyl-CoA, including its

nomenclature, biochemical properties, and role in metabolic pathways. It is designed to serve

as a technical resource for professionals engaged in biochemical research and drug

development.

Nomenclature and Synonyms
(2E)-butenoyl-CoA is an intermediate in fatty acid and amino acid metabolism. The

designation "(2E)" specifies the stereochemistry of the double bond between the second and

third carbons, indicating it is in the trans configuration.

In scientific literature, the most common and widely accepted synonym for (2E)-butenoyl-CoA
is Crotonyl-CoA.[1][2] This traditional name is frequently used in textbooks and research

articles. A comprehensive list of synonyms is provided below for clarity and cross-referencing.
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Synonym Category Name Sources

Most Common Name Crotonyl-CoA [1][2][3][4][5]

Systematic Names (2E)-but-2-enoyl-CoA [3][4]

trans-But-2-enoyl-CoA [1][3][4]

trans-2-Butenoyl-CoA [6][7]

(E)-but-2-enoyl-CoA [3][4]

Other Variants Crotonyl-coenzyme A [1][2][3][5]

But-2-enoyl-CoA [1][3]

2-Butenoyl-CoA [1][3]

trans-Butyr-2-enoyl-CoA [1][4]

Biochemical Data
Crotonyl-CoA is a key thioester involved in multiple metabolic pathways, primarily in the

mitochondria.[1] It is a substrate for several enzymes, including enoyl-CoA hydratase and

crotonyl-CoA carboxylase/reductase (CCR).[1][8][9]

Property Value Source

Molecular Formula C25H40N7O17P3S [2][10]

Molar Mass 835.609 g/mol [2]

CAS Number 992-67-6 [2][4]

Cellular Locations Mitochondria, Peroxisome [4]

Key Metabolic Pathways
Crotonyl-CoA is a central intermediate in:

Fatty Acid β-Oxidation: It is formed during the degradation of even-numbered fatty acids.
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Amino Acid Catabolism: It is a product in the breakdown of lysine and tryptophan.[1][2]

Butanoate Metabolism: It serves as both a product and a substrate in the metabolism of

butyrate.[1]

Visualization of Role in Fatty Acid Beta-Oxidation
The following diagram illustrates the position of Crotonyl-CoA in the mitochondrial fatty acid

beta-oxidation spiral.
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Fatty Acid Beta-Oxidation Cycle
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Fatty Acid Beta-Oxidation Pathway
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Experimental Protocols
Assay for Enoyl-CoA Hydratase Activity
This section provides a representative protocol for measuring the activity of enoyl-CoA

hydratase, an enzyme that catalyzes the hydration of crotonyl-CoA to 3-hydroxybutyryl-CoA.

Objective: To determine the specific activity of enoyl-CoA hydratase by monitoring the decrease

in absorbance resulting from the hydration of the double bond in crotonyl-CoA.

Materials:

Spectrophotometer capable of reading at 263 nm

Quartz cuvettes

Tris-HCl buffer (50 mM, pH 7.8)

Crotonyl-CoA solution (10 mM stock in water)

Purified enoyl-CoA hydratase or cell lysate

Bovine Serum Albumin (BSA) for stabilization (optional)

Procedure:

Prepare a reaction mixture in a 1 mL cuvette containing:

850 µL of 50 mM Tris-HCl buffer (pH 7.8)

100 µL of deionized water

50 µL of 10 mM Crotonyl-CoA (final concentration 0.5 mM)

Equilibrate the cuvette in the spectrophotometer at 25°C for 5 minutes.

Initiate the reaction by adding 10-50 µL of the enzyme solution to the cuvette.
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Immediately begin monitoring the decrease in absorbance at 263 nm for 3-5 minutes. The

rate of decrease should be linear.

Calculate the enzyme activity using the molar extinction coefficient for crotonyl-CoA at 263

nm (ε = 6,700 M⁻¹cm⁻¹).

Calculation: Specific Activity (µmol/min/mg) = (ΔA₂₆₃/min * Total Volume) / (ε * Path Length *

Enzyme Volume * [Protein])

This protocol is a generalized example. Researchers should consult specific literature for

optimizations related to their particular enzyme source and experimental conditions.

Logical Relationships and Workflows
The identification and quantification of (2E)-butenoyl-CoA and its metabolites are critical in

studying metabolic disorders. The following workflow outlines a typical experimental approach.
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Metabolomics Workflow for Acyl-CoA Analysis
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Metabolomics Workflow for Acyl-CoA Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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